Cas no 1021052-53-8 (N-ethyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-ethyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 1021052-53-8
• MF: C₁₃H₁₄N₂O₂S₃
• MW: 326.457458972931
• CID: 6348896
• PubChem ID: 42110381
• Update Time: 2025-10-30

N-ethyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-ethyl-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide
• N-ethyl-2-[2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-1,3-thiazol-4-yl]acetamide
• 1021052-53-8
• AKOS024495673
• F5084-0011
• VU0633898-1

• Inchi： 1S/C13H14N2O2S3/c1-2-14-12(17)6-9-7-19-13(15-9)20-8-10(16)11-4-3-5-18-11/h3-5,7H,2,6,8H2,1H3,(H,14,17)
• InChI Key： GHKRWCIEXOCGFL-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCC)=O)SCC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 326.02174121g/mol
• Monoisotopic Mass: 326.02174121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-ethyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide

N-ethyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide: A Promising Compound for Targeted Therapeutic Applications

N-ethyl-2-(2-{[2-oxo-2-(thiophen-2-yl)ethyl]sulfanyl}-1,3-thiazol-4-yl)acetamide represents a novel class of thiazole-based derivatives with potential applications in antimicrobial, anti-inflammatory, and anti-cancer research. The compound, identified by its CAS number 1021052-53-8, exhibits a unique molecular framework combining thiophene and thiazole rings, which are critical for modulating biological activity. Recent studies have highlighted the role of multifunctional scaffolds in drug discovery, and this compound stands out as a representative example of such structural innovation.

The thiophene ring in the molecule plays a pivotal role in enhancing hydrophobic interactions with biological targets, while the thiazole ring contributes to the compound's electrophilic properties. This dual functionality allows for the development of targeted therapies with improved selectivity and reduced off-target effects. Structural analysis of the 2-oxo-2-(thiophen-2-yl)ethyl group further reveals its potential to engage in metal-ligand interactions, which are increasingly recognized as key mechanisms in drug-target binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various receptors, including cytochrome P450 enzymes and ion channels. These predictions are supported by experimental data from in vitro assays, which demonstrate the compound's ability to modulate enzyme activity and ion flux. Such findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this molecule.

The acetamide moiety in the compound's structure is particularly noteworthy for its role in enhancing metabolic stability. This functional group is known to resist enzymatic degradation, which is crucial for maintaining drug efficacy in vivo. Additionally, the N-ethyl substitution contributes to the compound's lipophilicity, facilitating its penetration across biological membranes. These properties make it a promising candidate for oral administration in therapeutic applications.

Emerging research in drug delivery systems has further expanded the potential applications of this compound. By incorporating nanostructured carriers, scientists have been able to enhance the bioavailability of the molecule while minimizing systemic toxicity. This approach aligns with the growing trend of targeted drug delivery, which aims to improve therapeutic outcomes while reducing adverse effects. The thiazole-thiophene scaffold appears to be particularly compatible with such delivery systems due to its inherent chemical stability and modular design.

Recent studies on anti-inflammatory mechanisms have revealed that this compound can inhibit pro-inflammatory cytokine production by modulating signal transduction pathways. Specifically, it has been shown to suppress the activation of NF-κB and MAPK pathways, which are central to the inflammatory response. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including arthritis and autoimmune disorders.

The thiazole ring in the compound's structure is also implicated in its antimicrobial activity. Research indicates that the molecule can disrupt bacterial cell membrane integrity through its electrophilic interactions with lipid components. This mechanism is distinct from traditional antibiotics, which often target specific enzymatic pathways. The multifunctional nature of this compound makes it a valuable candidate for combating antimicrobial resistance, a critical challenge in modern medicine.

Advancements in synthetic chemistry have enabled the development of high-throughput screening methods to evaluate the compound's interactions with biological targets. These methods have identified several potential therapeutic applications, including neurodegenerative disease management and oncology. The thiazole-thiophene scaffold is particularly attractive for these applications due to its ability to modulate protein-protein interactions and signal transduction cascades.

The metabolic stability of the compound is further enhanced by its conjugation with hydrophilic groups, which reduces the likelihood of hepatotoxicity. This characteristic is crucial for the development of safe and effective therapies. Additionally, the lipophilicity of the molecule allows for its accumulation in target tissues, improving its therapeutic efficacy while minimizing systemic exposure.

Recent in vivo studies have demonstrated the compound's potential in preclinical models of chronic diseases. These studies have shown that the molecule can reduce inflammatory markers and improve organ function in animal models. These findings are supported by pharmacokinetic data indicating that the compound is well absorbed and distributed throughout the body, with minimal metabolic degradation in the liver.

The thiazole-thiophene scaffold is also being explored for its potential in anti-cancer therapies. Research suggests that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and cell cycle regulation. These effects are particularly pronounced in multidrug-resistant cancer cells, where traditional therapies often fail. The multifunctional nature of the compound allows it to target multiple pathways simultaneously, enhancing its therapeutic potential.

Emerging trends in drug discovery emphasize the importance of drug repositioning, and this compound is being evaluated for its potential in repurposing existing therapeutic strategies. By leveraging its multifunctional scaffold, researchers are exploring its application in combination therapies that could enhance the efficacy of existing treatments. This approach aligns with the growing need for personalized medicine, which aims to tailor therapies to individual patient profiles.

The structural versatility of the compound also makes it an attractive candidate for structure-based drug design. By modifying specific functional groups, scientists can tailor the molecule to target different biological pathways. This flexibility is particularly valuable in the development of targeted therapies for complex diseases, where a single compound may not be sufficient to address all pathological mechanisms.

In conclusion, CAS number 1021052-53-8 represents a significant advancement in the field of pharmaceutical chemistry. Its unique thiazole-thiophene scaffold and multifunctional properties position it as a promising candidate for a wide range of therapeutic applications. As research in drug discovery continues to evolve, compounds like this one are likely to play an increasingly important role in the development of innovative therapies for complex medical conditions.

Further research is needed to fully elucidate the mechanisms of action and therapeutic potential of this compound. Ongoing studies are exploring its interactions with various biological targets and its potential in clinical applications. As the field of pharmaceutical science advances, the multifunctional nature of this compound is expected to contribute to the development of more effective and targeted therapies for a wide range of diseases.